Cas no 941930-84-3 (2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(naphthalen-1-yl)acetamide)

• Product Name: 2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(naphthalen-1-yl)acetamide
• CAS No: 941930-84-3
• MF: C₂₄H₂₁N₃O₄
• MW: 415.441245794296
• CID: 5501135
• Update Time: 2025-07-01

2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-(2,5-dimethoxyphenyl)-6-oxopyridazin-1-yl]-N-naphthalen-1-ylacetamide
• 2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(naphthalen-1-yl)acetamide

• Inchi： 1S/C24H21N3O4/c1-30-17-10-12-22(31-2)19(14-17)21-11-13-24(29)27(26-21)15-23(28)25-20-9-5-7-16-6-3-4-8-18(16)20/h3-14H,15H2,1-2H3,(H,25,28)
• InChI Key： UZMZDEKMDPVFIY-UHFFFAOYSA-N
• SMILES： C(NC1=C2C(C=CC=C2)=CC=C1)(=O)CN1N=C(C2=CC(OC)=CC=C2OC)C=CC1=O

Additional information on 2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(naphthalen-1-yl)acetamide

Comprehensive Overview of 2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(naphthalen-1-yl)acetamide (CAS No. 941930-84-3)

The compound 2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(naphthalen-1-yl)acetamide (CAS No. 941930-84-3) is a structurally intricate molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique pyridazinone core, coupled with dimethoxyphenyl and naphthalene moieties, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its ability to interact with biological targets involved in cellular signaling pathways.

One of the most searched topics related to this compound is its synthetic pathway and structure-activity relationship (SAR). The presence of the dihydropyridazinone scaffold is known to contribute to its bioactivity, while the naphthalen-1-yl group enhances its lipophilicity, potentially improving membrane permeability. These features align with current trends in drug discovery, where small molecule therapeutics with optimized pharmacokinetic properties are highly sought after. Additionally, the 2,5-dimethoxyphenyl substituent may influence the compound's selectivity toward specific biological targets, a hot topic in precision medicine.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like 2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(naphthalen-1-yl)acetamide due to their versatility in addressing unmet medical needs. For instance, its potential role in neurodegenerative diseases or inflammatory disorders has been speculated, given the pharmacological profiles of similar molecules. This aligns with the increasing demand for novel therapeutic agents in areas such as Alzheimer's disease and autoimmune conditions, which are frequently searched topics in both academic and public domains.

From a chemical synthesis perspective, the compound's CAS No. 941930-84-3 serves as a critical identifier for researchers looking to replicate or modify its structure. The acetamide linkage in the molecule is particularly noteworthy, as it often serves as a hydrogen bond acceptor, enhancing interactions with protein targets. This aspect is frequently explored in computational chemistry and molecular docking studies, which are popular subjects in modern drug design. Moreover, the compound's solubility and stability under physiological conditions are key considerations for its development into a viable drug candidate.

The rise of AI-driven drug discovery has further amplified interest in compounds like 2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(naphthalen-1-yl)acetamide. Machine learning models are increasingly used to predict its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity), a topic that dominates searches in pharmaceutical innovation. Such advancements could accelerate the compound's transition from bench to bedside, addressing the urgent need for faster drug development cycles.

In conclusion, 2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(naphthalen-1-yl)acetamide (CAS No. 941930-84-3) represents a fascinating case study in the intersection of organic chemistry, pharmacology, and biotechnology. Its structural complexity and potential therapeutic applications make it a subject of ongoing research, particularly in the context of targeted therapies and personalized medicine. As scientific inquiries into its mechanisms and applications continue, this compound is poised to remain a focal point in the evolving landscape of drug discovery.